Cas no 1339463-61-4 (1-((5-Bromothiophen-2-yl)sulfonyl)azetidine-3-carboxylic acid)

1-((5-Bromothiophen-2-yl)sulfonyl)azetidine-3-carboxylic acid structure
1339463-61-4 structure
Product Name:1-((5-Bromothiophen-2-yl)sulfonyl)azetidine-3-carboxylic acid
CAS No:1339463-61-4
MF:C8H8BrNO4S2
MW:326.187418937683
CID:2173753
Update Time:2023-08-05

1-((5-Bromothiophen-2-yl)sulfonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-((5-Bromothiophen-2-yl)sulfonyl)azetidine-3-carboxylic acid
    • Inchi: 1S/C8H8BrNO4S2/c9-6-1-2-7(15-6)16(13,14)10-3-5(4-10)8(11)12/h1-2,5H,3-4H2,(H,11,12)
    • InChI Key: LDEWIKYUGQZGDA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(S1)S(N1CC(C(=O)O)C1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 387
  • Topological Polar Surface Area: 111
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